molecular formula C14H14O3S B8497116 4-(2-Phenylethyl)benzene-1-sulfonic acid CAS No. 46924-75-8

4-(2-Phenylethyl)benzene-1-sulfonic acid

Cat. No.: B8497116
CAS No.: 46924-75-8
M. Wt: 262.33 g/mol
InChI Key: DECMMTHRTGFACW-UHFFFAOYSA-N
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Description

4-(2-Phenylethyl)benzene-1-sulfonic acid is a useful research compound. Its molecular formula is C14H14O3S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

46924-75-8

Molecular Formula

C14H14O3S

Molecular Weight

262.33 g/mol

IUPAC Name

4-(2-phenylethyl)benzenesulfonic acid

InChI

InChI=1S/C14H14O3S/c15-18(16,17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,6-7H2,(H,15,16,17)

InChI Key

DECMMTHRTGFACW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCC2=CC=C(C=C2)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Polybibenzyl sulfone homopolymers are prepared by heating bibenzyl- 4 -sulfonyl chloride in the presence of a catalytic amount of an anhydrous Lewis acid, or by using a stoichiometric mixture of bibenzyl and bibenzyl- 4,4' -disulfonyl chloride as hereinafter described. The preparation of the homopolymer first necessitates the synthesis of either the mono or di sulfonyl chloride derivative of bibenzyl. Bibenzyl- 4 -sulfonyl chloride may be prepared by a three step procedure by treating bibenzyl in solution with approximately equi molar quantities of chlorosulfonic acid to form bibenzyl- 4 -sulfonic acid followed by neutralization in an aqueous medium using sodium or barium hydroxide to yield the sodium or barium salt which is in turn treated in a solvent with an acid halide such as thionyl chloride to yield bibenzyl- 4 -sulfonyl chloride. Another suitable technique for the preparation of the monosulfonyl chloride derivative involves the treatment of the free sulfonic acid derivative of bibenzyl in a solvent with a complex of phosgene and a tertiary organic amide.
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